Cas no 1269379-11-4 (3-(2-fluorophenyl)propylamine hydrochloride)

• Product Name: 3-(2-fluorophenyl)propylamine hydrochloride
• CAS No: 1269379-11-4
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• MDL: MFCD13186236
• CID: 4585058
• PubChem ID: 47000756
• Update Time: 2025-10-29

3-(2-fluorophenyl)propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)propylamine hydrochloride

• MDL： MFCD13186236
• Inchi： 1S/C9H12FN.ClH/c10-9-6-2-1-4-8(9)5-3-7-11;/h1-2,4,6H,3,5,7,11H2;1H
• InChI Key： MDSNFLXZXNPKDS-UHFFFAOYSA-N
• SMILES： NCCCC1=CC=CC=C1F.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

3-(2-fluorophenyl)propylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-fluorophenyl)propylamine hydrochloride

3-(2-Fluorophenyl)propylamine Hydrochloride (CAS 1269379-11-4): Properties, Applications, and Market Insights

3-(2-Fluorophenyl)propylamine hydrochloride (CAS 1269379-11-4) is a fluorinated organic compound with significant potential in pharmaceutical and chemical research. This compound, also known as 2-fluorophenethylamine hydrochloride derivative, features a phenyl ring substituted with a fluorine atom at the ortho position, linked to a propylamine chain. Its hydrochloride salt form enhances stability and solubility, making it suitable for various synthetic applications.

The chemical structure of 3-(2-fluorophenyl)propylamine HCl contributes to its unique reactivity, particularly in the synthesis of bioactive molecules. Researchers value this compound for its role as a building block in medicinal chemistry, where fluorinated aromatic amines are increasingly important for drug development. The presence of the fluorine atom often improves metabolic stability and binding affinity in target molecules, addressing current pharmaceutical challenges like drug resistance and selectivity.

Recent trends in fluorinated compound research have boosted interest in CAS 1269379-11-4. With growing demand for precision medicine and targeted therapies, fluorinated intermediates like this amine hydrochloride are gaining attention. The compound's potential applications extend to neurological research, where fluorinated phenethylamine derivatives show promise in studying neurotransmitter systems. These connections to hot topics in drug discovery make it a valuable subject for scientific discussion.

From a synthetic perspective, 3-(2-fluorophenyl)propylamine hydrochloride synthesis typically involves multi-step organic reactions starting from 2-fluorobenzaldehyde or related precursors. The final product's purity is crucial for research applications, with HPLC analysis typically showing ≥95% purity for laboratory-grade material. Storage recommendations include protection from moisture at 2-8°C, following standard practices for amine hydrochlorides.

The market for fluorinated pharmaceutical intermediates like CAS 1269379-11-4 has shown steady growth, with projections suggesting continued expansion. This reflects broader industry trends toward fluorinated drugs, which now represent about 20-25% of all pharmaceutical compounds. Suppliers typically offer this compound in gram to kilogram quantities, catering to both academic and industrial researchers exploring its potential applications.

Analytical characterization of 3-(2-fluorophenyl)propylamine HCl includes standard techniques such as 1H/13C NMR, mass spectrometry, and FTIR spectroscopy. These methods confirm the compound's structure and purity, essential information for researchers incorporating it into synthetic pathways. The fluorine atom's distinctive effects on nearby protons are readily observable in NMR spectra, serving as a valuable diagnostic feature.

Current research directions involving this compound explore its potential as a precursor for CNS-active compounds and enzyme inhibitors. The fluorophenyl moiety's electronic properties make it particularly interesting for structure-activity relationship studies. These applications align with growing interest in personalized medicine approaches and fragment-based drug design, addressing frequent search queries in medicinal chemistry databases.

Safety considerations for handling 3-(2-fluorophenyl)propylamine hydrochloride follow standard laboratory protocols for amine salts. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during use. The compound's Material Safety Data Sheet provides detailed handling instructions, reflecting industry standards for research chemicals of this nature.

Future prospects for CAS 1269379-11-4 appear promising, given the pharmaceutical industry's continued focus on fluorinated compounds. Its structural features make it adaptable for various structure-activity optimization projects, particularly in areas requiring enhanced molecular interactions. As research into fluorine's role in drug design advances, intermediates like this hydrochloride salt will likely maintain their importance in synthetic chemistry workflows.

For researchers sourcing 3-(2-fluorophenyl)propylamine HCl, quality verification through analytical certificates is essential. Reputable suppliers typically provide comprehensive characterization data, including chromatographic purity profiles and spectroscopic validation. These quality assurance measures support the compound's use in sensitive applications where consistency and reliability are paramount.